1-(3-Chloropyrazin-2-yl)ethanone
Overview
Description
“1-(3-Chloropyrazin-2-yl)ethanone” is a chemical compound with the molecular formula C6H5ClN2O . It has a molecular weight of 156.57 . The compound is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of “1-(3-Chloropyrazin-2-yl)ethanone” consists of a five-membered pyrazine ring with a chlorine atom at the 3rd position and an ethanone group at the 1st position .Physical And Chemical Properties Analysis
“1-(3-Chloropyrazin-2-yl)ethanone” has a density of 1.312g/cm3, a boiling point of 211.396ºC at 760 mmHg, and a flash point of 81.65ºC . The compound’s exact mass is 156.00900, and it has a LogP value of 1.33260 .Scientific Research Applications
- Field : Material Science
- Application : This compound is used in the study of single crystal X-ray diffraction .
- Method : The structure was solved by direct methods and was refined by full-matrix least-squares based on F2 . The intermolecular interactions were analyzed, and their percentage of contribution towards crystal packing was computed using Hirshfeld surface analysis .
- Results : The molecule was adopted as a non-planar structure with a dihedral angle of 89.95. In the crystal, molecules are held together through intermolecular N–H…O and C– H…O interactions .
Safety And Hazards
The safety data sheet for “1-(3-Chloropyrazin-2-yl)ethanone” indicates that it is for R&D use only and not for medicinal or household use . The compound is labeled with the signal word “Warning” and hazard codes Xi . Precautionary statements include avoiding contact with skin and eyes and cleaning up all spills immediately .
properties
IUPAC Name |
1-(3-chloropyrazin-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O/c1-4(10)5-6(7)9-3-2-8-5/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMFLUWCATJHPFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NC=CN=C1Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70717052 |
Source
|
| Record name | 1-(3-Chloropyrazin-2-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70717052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Chloropyrazin-2-yl)ethanone | |
CAS RN |
121246-90-0 |
Source
|
| Record name | 1-(3-Chloropyrazin-2-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70717052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(3-Chloropyrazin-2-yl)ethanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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